5-(3-Phenylmethoxyphenyl)-7-[3-(pyrrolidin-1-ylmethyl)cyclobutyl]pyrrolo[2,3-d]pyrimidin-4-amine

• CAS No.: 475489-15-7
• Product Name: 5-(3-Phenylmethoxyphenyl)-7-[3-(pyrrolidin-1-ylmethyl)cyclobutyl]pyrrolo[2,3-d]pyrimidin-4-amine
• Molecular Formula: C28H31N5O
• Molecular Weight: 453.6 g/mol
• IUPAC Name: 5-(3-phenylmethoxyphenyl)-7-[3-(pyrrolidin-1-ylmethyl)cyclobutyl]pyrrolo[2,3-d]pyrimidin-4-amine
• Standard InChI: InChI=1S/C28H31N5O/c29-27-26-25(22-9-6-10-24(15-22)34-18-20-7-2-1-3-8-20)17-33(28(26)31-19-30-27)23-13-21(14-23)16-32-11-4-5-12-32/h1-3,6-10,15,17,19,21,23H,4-5,11-14,16,18H2,(H2,29,30,31)
• Standard InChIKey: LSFLAQVDISHMNB-UHFFFAOYSA-N
• SMILES: C1CCN(C1)CC2CC(C2)N3C=C(C4=C(N=CN=C43)N)C5=CC(=CC=C5)OCC6=CC=CC=C6
• Canonical SMILES: C1CCN(C1)CC2CC(C2)N3C=C(C4=C(N=CN=C43)N)C5=CC(=CC=C5)OCC6=CC=CC=C6
• Appearance: Solid powder
• Description: NVP-ADW742(cas# 475489-15-7), also known as GSK 621659A, is a potent IGF-1R inhibitor, which exhibits a 6-fold greater selectivity For IGF-1R versus InsR with IC50 of 2.8 μM; minimal inhibitory activity against c-Kit, HER1, PDGFR, VEGFR2, or Bcr-Abl p210 with IC50 greater than 5 μM.
• Purity: > 98%
• Synonyms: NVP-ADW742; GSK-621659A;5-(3-phenylmethoxyphenyl)-7-[3-(pyrrolidin-1-ylmethyl)cyclobutyl]pyrrolo[2,3-d]pyrimidin-4-amine
• Reference: 1: Zhou H, Rao J, Lin J, Yin B, Sheng H, Lin F, Zhang N, Yang L. The insulin-like; growth factor-I receptor kinase inhibitor NVP-ADW742 sensitizes medulloblastoma; to the effects of chemotherapy. Oncol Rep. 2011 Jun;25(6):1565-71. doi:; 10.3892/or.2011.1233. Epub 2011 Mar 23. PubMed PMID: 21455580.; ; ; 2: He Y, Zhang J, Zheng J, Du W, Xiao H, Liu W, Li X, Chen X, Yang L, Huang S.; The insulin-like growth factor-1 receptor kinase inhibitor, NVP-ADW742,; suppresses survival and resistance to chemotherapy in acute myeloid leukemia; cells. Oncol Res. 2010;19(1):35-43. PubMed PMID: 21141739.; ; ; 3: Warshamana-Greene GS, Litz J, Buchdunger E, García-Echeverría C, Hofmann F,; Krystal GW. The insulin-like growth factor-I receptor kinase inhibitor,; NVP-ADW742, sensitizes small cell lung cancer cell lines to the effects of; chemotherapy. Clin Cancer Res. 2005 Feb 15;11(4):1563-71. PubMed PMID: 15746061.
• PubChem Compound: 9825149
• Last Modified: Nov 11 2021